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Compound of Interest

Compound Name: 4-Ethyloctanal

Cat. No.: B3054142 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 4-ethyloctanal, a
key branched-chain aldehyde. The information contained herein is intended to support

research, development, and formulation activities where 4-ethyloctanal is utilized. This

document summarizes known solubility data and presents a detailed experimental protocol for

determining its solubility in various organic solvents.

Introduction to 4-Ethyloctanal
4-Ethyloctanal (C₁₀H₂₀O) is a colorless liquid with a characteristic floral-like odor. Its branched

structure influences its physical and chemical properties, including its solubility profile. A

thorough understanding of its solubility is critical for applications ranging from flavor and

fragrance formulation to its use as an intermediate in organic synthesis.

Solubility Data of 4-Ethyloctanal
Currently, specific quantitative solubility data for 4-ethyloctanal in a wide range of organic

solvents is limited in publicly available literature. The following table summarizes the available

qualitative and estimated quantitative solubility information.
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Solvent
Chemical
Formula

Type

Solubility of
4-
Ethyloctana
l

Temperatur
e (°C)

Citation

Water H₂O Polar Protic

Insoluble

(Estimated:

50.29 mg/L)

25 [1]

Ethanol C₂H₅OH Polar Protic Soluble Not Specified [2][3]

Diethyl Ether (C₂H₅)₂O Polar Aprotic Soluble Not Specified

Non-polar

solvents
N/A Non-polar Soluble Not Specified [2]

Note: The term "soluble" in a qualitative context indicates that the substance is miscible or

dissolves to a significant extent, but does not provide a specific concentration.

Experimental Protocol for Determining the Solubility
of 4-Ethyloctanal
The following is a detailed methodology for the experimental determination of the solubility of 4-
ethyloctanal, a liquid, in various organic solvents. This protocol is based on the widely used

isothermal equilibrium method.

Principle
A supersaturated solution of 4-ethyloctanal in the selected solvent is prepared and allowed to

equilibrate at a constant temperature. Once equilibrium is reached, the concentration of 4-
ethyloctanal in the liquid phase is determined analytically.

Materials and Equipment
4-Ethyloctanal (high purity)

Selected solvents (e.g., methanol, ethanol, acetone, hexane, toluene, dichloromethane) of

analytical grade
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Thermostatic shaker or water bath

Calibrated thermometer

Analytical balance

Glass vials with screw caps

Syringes and syringe filters (e.g., 0.45 µm PTFE)

Gas chromatograph with a flame ionization detector (GC-FID) or other suitable analytical

instrument

Volumetric flasks and pipettes

Procedure
Preparation of the Sample Vials: Add an excess amount of 4-ethyloctanal to a series of

glass vials.

Addition of Solvent: To each vial, add a known volume or mass of the selected solvent.

Equilibration: Securely cap the vials and place them in a thermostatic shaker or water bath

set to the desired temperature (e.g., 25 °C). Allow the mixtures to equilibrate for a sufficient

period (e.g., 24-48 hours) with continuous agitation to ensure equilibrium is reached.

Phase Separation: After equilibration, stop the agitation and allow the vials to stand

undisturbed at the constant temperature for at least 2 hours to allow for phase separation. A

clear supernatant liquid phase should be observed above the excess 4-ethyloctanal.

Sampling: Carefully withdraw an aliquot of the supernatant from each vial using a syringe.

Immediately filter the aliquot through a syringe filter into a pre-weighed volumetric flask to

remove any undissolved droplets of 4-ethyloctanal.

Dilution and Analysis: Record the mass of the filtered aliquot. Dilute the sample with the

same solvent to a suitable concentration for analysis. Analyze the concentration of 4-
ethyloctanal in the diluted samples using a pre-calibrated GC-FID or another appropriate

analytical method.
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Calculation of Solubility: From the determined concentration and the dilution factor, calculate

the solubility of 4-ethyloctanal in the solvent at the specified temperature. Express the

solubility in appropriate units (e.g., g/100 mL, mol/L).

Workflow Diagram
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Factors Influencing Solubility
The solubility of 4-ethyloctanal is governed by the principle of "like dissolves like."[4][5] Its long

hydrocarbon chain and branched structure contribute to its non-polar character, making it

readily soluble in non-polar organic solvents. The presence of the polar aldehyde group allows

for some interaction with polar solvents, particularly those capable of dipole-dipole interactions.

However, the large non-polar portion of the molecule dominates, leading to its insolubility in

highly polar solvents like water.

Conclusion
This technical guide has summarized the available solubility data for 4-ethyloctanal and

provided a detailed experimental protocol for its quantitative determination. For researchers

and professionals in drug development and other scientific fields, a precise understanding of

solubility is crucial for process design, formulation, and quality control. The provided

methodology offers a robust framework for generating reliable solubility data for 4-ethyloctanal
in a variety of solvent systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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